Cas no 45515-47-7 (1H-1,2,4-TRIAZOL-5-AMINE, N,1-DIMETHYL-)

• Product Name: 1H-1,2,4-TRIAZOL-5-AMINE, N,1-DIMETHYL-
• CAS No: 45515-47-7
• MF: C₄H₈N₄
• MW: 112.13311958313
• CID: 3213519
• PubChem ID: 12576852
• Update Time: 2025-04-21

1H-1,2,4-TRIAZOL-5-AMINE, N,1-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-TRIAZOL-5-AMINE, N,1-DIMETHYL-
• SCHEMBL5049971
• 45515-47-7
• DTXSID301287296
• N,1-dimethyl-1H-1,2,4-triazol-5-amine
• AKOS006357039

• Inchi： 1S/C4H8N4/c1-5-4-6-3-7-8(4)2/h3H,1-2H3,(H,5,6,7)
• InChI Key： NWRMXCGHSQAYDN-UHFFFAOYSA-N
• SMILES： N1(C)C(=NC=N1)NC

Computed Properties

• Exact Mass: 112.074896272Da
• Monoisotopic Mass: 112.074896272Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.7Ų